N-[3-(3-benzyl-1H-1,2,4-triazol-5-yl)phenyl]acetamide

• IUPAC Name: N-[3-(5-benzyl-1H-1,2,4-triazol-3-yl)phenyl]acetamide
• InChI: InChI=1S/C17H16N4O/c1-12(22)18-15-9-5-8-14(11-15)17-19-16(20-21-17)10-13-6-3-2-4-7-13/h2-9,11H,10H2,1H3,(H,18,22)(H,19,20,21)
• InChI Key: CEBBOAXHCZZDEK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC(=C1)C2=NNC(=N2)CC3=CC=CC=C3
• Molecular Formula: C17H16N4O
• Molecular Weight: 292.33 g/mol

Description

N-[3-(3-benzyl-1H-1,2,4-triazol-5-yl)phenyl]acetamide, also known as BPTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a triazole-based compound that has been synthesized and studied extensively for its pharmacological and biochemical properties.

Mechanism of Action

N-[3-(3-benzyl-1H-1,2,4-triazol-5-yl)phenyl]acetamide exerts its pharmacological effects by inhibiting the activity of certain enzymes and proteins that are involved in various cellular processes. It has been shown to inhibit the activity of COX-2, an enzyme that is involved in the production of inflammatory mediators. Additionally, N-[3-(3-benzyl-1H-1,2,4-triazol-5-yl)phenyl]acetamide has been shown to inhibit the activity of HDACs, a class of enzymes that are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
N-[3-(3-benzyl-1H-1,2,4-triazol-5-yl)phenyl]acetamide has been shown to have various biochemical and physiological effects in vitro and in vivo. It has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, N-[3-(3-benzyl-1H-1,2,4-triazol-5-yl)phenyl]acetamide has been shown to have anti-inflammatory effects by reducing the production of inflammatory mediators. Moreover, N-[3-(3-benzyl-1H-1,2,4-triazol-5-yl)phenyl]acetamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

N-[3-(3-benzyl-1H-1,2,4-triazol-5-yl)phenyl]acetamide has several advantages as a research tool, including its high potency, selectivity, and low toxicity. However, there are also some limitations associated with its use in lab experiments, including its low solubility in water and its potential to interact with other compounds.

Future Directions

There are several future directions for the research on N-[3-(3-benzyl-1H-1,2,4-triazol-5-yl)phenyl]acetamide. One potential area of research is the development of more potent and selective analogs of N-[3-(3-benzyl-1H-1,2,4-triazol-5-yl)phenyl]acetamide that can be used as therapeutic agents for various diseases. Another area of research is the elucidation of the exact molecular mechanisms by which N-[3-(3-benzyl-1H-1,2,4-triazol-5-yl)phenyl]acetamide exerts its pharmacological effects. Additionally, further studies are needed to investigate the potential side effects and toxicity of N-[3-(3-benzyl-1H-1,2,4-triazol-5-yl)phenyl]acetamide in vivo.

Scientific Research Applications

N-[3-(3-benzyl-1H-1,2,4-triazol-5-yl)phenyl]acetamide has been studied extensively for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. It has shown promising results in the treatment of cancer, inflammation, and neurological disorders.